N-Methoxy-N'-(7-oxo-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)urea

• CAS No.: 64607-82-5
• Molecular Formula: C10H12N2O3S
• Molecular Weight: 240.28 g/mol
• IUPAC Name: 1-methoxy-3-(7-oxo-5,6-dihydro-4H-1-benzothiophen-4-yl)urea
• InChI: InChI=1S/C10H12N2O3S/c1-15-12-10(14)11-7-2-3-8(13)9-6(7)4-5-16-9/h4-5,7H,2-3H2,1H3,(H2,11,12,14)
• InChI Key: WQGUYJQZYFODBU-UHFFFAOYSA-N
• Canonical SMILES: CONC(=O)NC1CCC(=O)C2=C1C=CS2

Description

N-Methoxy-N'-(7-oxo-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)urea is a useful research compound. Its molecular formula is C10H12N2O3S and its molecular weight is 240.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude ether solution of 4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-yl isocyanate prepared in Example 4 is added dropwise to a mixture of methoxyamine hydrochloride (9.02 g), triethylamine (13.67 g) and ether (50 ml) under a nitrogen atmosphere. After stirring for 36 hours at room temperature, the solid in the reaction mixture is collected and washed with water. The water-insoluble solid is recrystallized twice from acetone-hexane to afford the title urea, m.p. 185° to 188.5° C.